Cas no 819867-21-5 (Di-tert-butyl(2',6'-dimethoxy-[1,1'-biphenyl]-2-yl)phosphine)

Di-tert-butyl(2',6'-dimethoxy-[1,1'-biphenyl]-2-yl)phosphine structure
819867-21-5 structure
Product Name:Di-tert-butyl(2',6'-dimethoxy-[1,1'-biphenyl]-2-yl)phosphine
CAS No:819867-21-5
MF:C22H31O2P
MW:358.454107522964
MDL:MFCD22199799
CID:842086
Update Time:2024-12-09

Di-tert-butyl(2',6'-dimethoxy-[1,1'-biphenyl]-2-yl)phosphine Chemical and Physical Properties

Names and Identifiers

    • Di-tert-butyl(2',6'-dimethoxy-[1,1'-biphenyl]-2-yl)phosphine
    • 2-(Di-tert-butylphosphino)-2',6'-dimethoxybiphenyl
    • (2′,6′-Dimethoxy[1,1′-biphenyl]-2-yl)bis(1,1-dimethylethyl)phosphine (ACI)
    • MDL： MFCD22199799
    • Inchi： 1S/C22H31O2P/c1-21(2,3)25(22(4,5)6)19-15-10-9-12-16(19)20-17(23-7)13-11-14-18(20)24-8/h9-15H,1-8H3
    • InChI Key： JJPUFWFLYXQTEU-UHFFFAOYSA-N
    • SMILES： O(C)C1C(C2C(P(C(C)(C)C)C(C)(C)C)=CC=CC=2)=C(OC)C=CC=1

Computed Properties

  • Exact Mass: 358.20600
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 6

Experimental Properties

  • PSA: 32.05000
  • LogP: 6.07500

Di-tert-butyl(2',6'-dimethoxy-[1,1'-biphenyl]-2-yl)phosphine Customs Data

  • HS CODE：2931900090
  • Customs Data：

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

Di-tert-butyl(2',6'-dimethoxy-[1,1'-biphenyl]-2-yl)phosphine Pricemore >>

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Di-tert-butyl(2',6'-dimethoxy-[1,1'-biphenyl]-2-yl)phosphine Production Method

Production Method 1

13716-10-4 13716-10-4
755017-61-9 755017-61-9
819867-21-5 819867-21-5
Reaction Conditions
1.1 Reagents: 1,2-Dibromoethane ,  Magnesium Solvents: Tetrahydrofuran ;  2 h, 70 °C; 70 °C → rt
1.2 Catalysts: Cuprous chloride ;  30 min, rt; 24 h, 70 °C; 70 °C → rt
Reference
Direct Observation of Aryl Gold(I) Carbenes that Undergo Cyclopropanation, C-H Insertion, and Dimerization Reactions
Garcia-Morales, Cristina; Pei, Xiao-Li ; Sarria Toro, Juan M. ; Echavarren, Antonio M., Angewandte Chemie, 2019, 58(12), 3957-3961

Production Method 2

13716-10-4 13716-10-4
755017-61-9 755017-61-9
819867-21-5 819867-21-5
Reaction Conditions
1.1 Reagents: Magnesium Catalysts: 1,2-Dibromoethane Solvents: Tetrahydrofuran ;  1 h, 80 °C; 80 °C → rt
1.2 Catalysts: Cuprous chloride ;  18 h, rt
Reference
Site-Selective Cross-Coupling of Remote Chlorides Enabled by Electrostatically Directed Palladium Catalysis
Golding, William A.; Pearce-Higgins, Robert; Phipps, Robert J., Journal of the American Chemical Society, 2018, 140(42), 13570-13574

Di-tert-butyl(2',6'-dimethoxy-[1,1'-biphenyl]-2-yl)phosphine Raw materials

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